The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

Natural Product Reports Pub Date: 2012-05-01 DOI: 10.1039/C2NP20021J

Abstract

Covering: 1966 to 2012

The biosynthesis of the anti-cancer drug taxol (paclitaxel) has required the collaborative efforts of several research groups to tackle the synthesis and labeling of putative biosynthetic intermediates, in concert with the identification, cloning and functional expression of the biosynthetic genes responsible for the construction of this complex natural product. Based on a combination of precursor labeling and incorporation experiments, and metabolite isolation from Taxus spp., a picture of the complex matrix of pathway oxygenation reactions following formation of the first committed intermediate, taxa-4(5),11(12)-diene, is beginning to emerge. An overview of the current state of knowledge on the early-stages of taxol biosynthesis is presented.

Graphical abstract: The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites
The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites
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